Cas no 132765-35-6 (4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione)

• Product Name: 4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione
• CAS No: 132765-35-6
• MF: C₉H₈N₂S₅
• MW: 304.49821472168
• MDL: MFCD01096160
• CID: 899203
• PubChem ID: 87565082
• Update Time: 2025-10-12

4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione
• 4,5-bis(2-cyanoethylthio)-1,3-dithiol-2-thione
• 3-[[5-(2-cyanoethylsulfanyl)-2-sulfanylidene-1,3-dithiol-4-yl]sulfanyl]propanenitrile
• RARECHEM AR PA 0055
• 4,5-BIS(2'-CYANOETHYLTHIO)-1,3-DITHIOLE-2-THIONE
• 3-((5-[(2-CYANOETHYL)THIO]-2-THIOXO-1,3-DITHIOL-4-YL)THIO)PROPANENITRILE
• 4,5-BIS(2''-CYANOETHYLTHIO)-1,3-DITHIOLE-2-THIONE 97%
• ChemDiv1_019558
• HMS642I22
• BAS 00733108
• ST50974578
• 4,5-bis(2-cyanoethylsulfanyl)-1,3-di-thiole-2-thione
• 3-[5-(2-cyanoethylthio)-2-thioxo-1,3-dithiolen-4-ylthi
• B2228
• 3,3'-(2-thioxo-1,3-dithiole-4,5-diyl)bis(sulfanediyl)dipropanenitrile
• MFCD01096160
• T70212
• DRMGXZWMQXEMKB-UHFFFAOYSA-N
• CCG-50870
• Propanenitrile, 3,3'-[(2-thioxo-1,3-dithiole-4,5-diyl)bis(thio)]bis-
• C9H8N2S5
• 132765-35-6
• SCHEMBL2559443
• BS-43871
• DTXSID30384744
• 3-({5-[(2-CYANOETHYL)SULFANYL]-2-SULFANYLIDENE-1,3-DITHIOL-4-YL}SULFANYL)PROPANENITRILE
• AKOS015836385
• SR-01000640211-1
• BRD-K51795387-001-01-9
• 3,3'-[(2-Sulfanylidene-2H-1,3-dithiole-4,5-diyl)disulfanediyl]dipropanenitrile

• MDL： MFCD01096160
• Inchi： 1S/C9H8N2S5/c10-3-1-5-13-7-8(14-6-2-4-11)16-9(12)15-7/h1-2,5-6H2
• InChI Key： DRMGXZWMQXEMKB-UHFFFAOYSA-N
• SMILES： S(CCC#N)C1=C(SC(=S)S1)SCCC#N

Computed Properties

• Exact Mass: 303.92900
• Monoisotopic Mass: 303.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 181

Experimental Properties

• Color/Form: Not determined
• Density: 1.51
• Melting Point: 81.0 to 85.0 deg-C
• Boiling Point: 512.8°C at 760 mmHg
• Flash Point: 264°C
• Refractive Index: 1.729
• PSA: 186.75000
• LogP: 4.55066
• Solubility: Not determined

4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• HazardClass：6.1
• PackingGroup：III

Additional information on 4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione

Comprehensive Overview of 4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione (CAS No. 132765-35-6)

4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione (CAS No. 132765-35-6) is a specialized organic compound with a unique molecular structure, featuring a 1,3-dithiole-2-thione core functionalized with cyanoethylthio groups. This compound has garnered significant attention in materials science and organic electronics due to its potential applications in conductive polymers, photovoltaics, and molecular sensors. Researchers are particularly interested in its electron-accepting properties, which make it a candidate for organic semiconductors and non-linear optical materials.

The synthesis of 4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione involves multi-step reactions, often starting from 1,3-dithiole-2-thione derivatives. Its cyanoethylthio substituents enhance solubility in polar organic solvents, facilitating its integration into thin-film devices. Recent studies highlight its role in organic field-effect transistors (OFETs), where its charge transport properties are being optimized for flexible electronics—a trending topic in sustainable technology. Users searching for "high-performance organic semiconductors" or "sulfur-rich conductive materials" will find this compound highly relevant.

From an industrial perspective, CAS No. 132765-35-6 is explored for its thermal stability and redox activity, which are critical for energy storage applications. Its dithiole-thione backbone contributes to its robustness under oxidative conditions, a feature sought after in next-generation battery materials. Discussions around "green chemistry alternatives" and "renewable energy materials" often reference such sulfur-containing compounds due to their eco-friendly potential.

In academic circles, the compound’s spectroscopic properties (e.g., UV-Vis and IR absorption) are widely studied to understand its electronic transitions. Computational modeling of 4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione has also provided insights into its HOMO-LUMO gap, a key parameter for designing optoelectronic devices. FAQs like "How does sulfur content affect material conductivity?" or "What are the latest advances in dithiole-based materials?" align closely with this research.

Safety and handling of 132765-35-6 follow standard laboratory protocols for organic compounds. While not classified as hazardous, its cyanoethyl groups warrant careful handling to avoid irritation. Environmental impact studies emphasize its low bioaccumulation potential, addressing concerns raised in searches for "sustainable chemical synthesis."

Looking ahead, 4,5-Bis(2-cyanoethylthio)-1,3-dithiole-2-thione exemplifies the intersection of molecular design and applied materials science. As industries pivot toward flexible electronics and carbon-neutral technologies, this compound’s versatility positions it as a subject of ongoing innovation. Its relevance to AI-driven material discovery tools further underscores its prominence in modern chemistry.